2-(2-Formamidothiazol-5-yl)acetic acid

• Molecular Formula: C6H6N2O3S
• Molecular Weight: 186.19 g/mol
• IUPAC Name: 2-(2-formamido-1,3-thiazol-5-yl)acetic acid
• InChI: InChI=1S/C6H6N2O3S/c9-3-8-6-7-2-4(12-6)1-5(10)11/h2-3H,1H2,(H,10,11)(H,7,8,9)
• InChI Key: VAPBURACQFWGAA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=N1)NC=O)CC(=O)O

Description

2-(2-Formamidothiazol-5-yl)acetic acid is a useful research compound. Its molecular formula is C6H6N2O3S and its molecular weight is 186.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Formic acid (8.4 g) was added to acetic anhydride (18.7 g) under ice-cooling with stirring, and the stirring was continued at 45° to 50° C. for an hour. To the resultant solution was added 2-(2-aminothiazol-5-yl)acetic acid (5.8 g) at ambient temperature, and the mixture was stirred for 35 minutes. After the reaction mixture was evaporated to dryness, the residual product was treated with diisopropyl ether and then collected by filtration to give 2-(2-formamidothiazol-5-yl)acetic acid (5.87 g), mp 229° C. (dec.).